Characterization of a non-aggregating silicon(iv) phthalocyanine in aqueous solution: toward red-light-driven photocatalysis based on earth-abundant materials†
Chemical Communications Pub Date: 2013-07-19 DOI: 10.1039/C3CC44674C
Abstract
Photophysical and photochemical characterization of a novel cationic silicon phthalocyanine with excellent
Recommended Literature
- [1] Weak coordinated nitrogen functionality enabled regioselective C–H alkynylation via Pd(ii)/mono-N-protected amino acid catalysis†
- [2] Electron dopable molecular wires based on the extended viologens†
- [3] Nucleation and crystal growth of zeolite A synthesised from hydrogels of different density
- [4] Contents list
- [5] Synthesis and photophysics of a porphyrin–fullerene dyad assembled through Watson–Crick hydrogen bonding†
- [6] PtFe nanoparticles supported on electroactive Au–PANI core@shell nanoparticles for high performance bifunctional electrocatalysis†
- [7] The effect of topology in Lewis pair functionalized metal organic frameworks on CO2 adsorption and hydrogenation†
- [8] Facile hydrothermal synthesis of antibacterial multi-layered hydroxyapatite nanostructures with superior flexibility†
- [9] Bubble-blowing-inspired sub-micron thick freestanding silk films for programmable electronics†
- [10] Contents list
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 1115-82-8
